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Abstract

Acetylarginyltryptophyl diphenylglycine is a synthetic tetrapeptide with the amino acid
sequence Ac-Arg-Trp-Phg-Phg-OH.[1] It is primarily utilized in cosmetic and dermatological
formulations for its anti-aging properties. This peptide, also known by its trade name
Relistase™, is designed to enhance skin firmness and elasticity.[1][2] Its mechanism of action
involves the inhibition of elastase, an enzyme responsible for the degradation of elastin, and
the stimulation of type | collagen synthesis.[1][3] This technical guide provides an in-depth
overview of the synthesis, mechanism of action, and experimental evaluation of
Acetylarginyltryptophyl diphenyiglycine.

Introduction

The degradation of extracellular matrix (ECM) proteins, such as collagen and elastin, is a
hallmark of skin aging.[1] This process is accelerated by both intrinsic factors and extrinsic
factors like UV radiation.[1] Elastin provides the skin with its elasticity and resilience, while
collagen contributes to its tensile strength. The enzyme elastase plays a significant role in the
breakdown of elastin.[1] Consequently, the inhibition of elastase and the promotion of collagen
synthesis are key strategies in the development of anti-aging skincare ingredients.
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Acetylarginyltryptophyl diphenylglycine is a synthetic tetrapeptide developed to address

these aspects of skin aging.[1][3]

Physicochemical Properties

Property Value Reference
CAS Number 1334583-93-5 [5]
Molecular Formula C35H40N806 [5]
Molecular Weight 668.74 g/mol [6]
Amino Acid Sequence Ac-Arg-Trp-Phg-Phg-OH [1]
Appearance White powder [6]
Purity >98.0% [6]
Synthesis

Acetylarginyltryptophyl diphenylglycine is synthesized using solid-phase peptide synthesis

(SPPS) with Fmoc/tBu strategy. The synthesis involves the sequential coupling of amino acids

on a solid support resin, followed by cleavage and deprotection.

General Solid-Phase Peptide Synthesis (SPPS) Protocol

A general workflow for the synthesis of a tetrapeptide like Acetylarginyltryptophyl

diphenylglycine is outlined below. The specific choice of resin, coupling reagents, and

deprotection conditions may be optimized for this particular sequence.
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Solid-Phase Peptide Synthesis Workflow
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A generalized workflow for solid-phase peptide synthesis.
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Protocol Details:

Resin Selection and Swelling: A suitable resin, such as Rink Amide resin, is swelled in a
solvent like N,N-dimethylformamide (DMF) or dichloromethane (DCM).

First Amino Acid Coupling: The C-terminal amino acid, Phenylglycine (Phg), is coupled to the
resin.

Fmoc Deprotection: The Fmoc protecting group on the N-terminus of the coupled amino acid
is removed using a solution of piperidine in DMF.

Sequential Coupling: The subsequent amino acids (Phg, Trp, and Arg with a side-chain
protecting group like Pbf) are sequentially coupled using a coupling agent such as
HBTU/HOBL in the presence of a base like DIEA. Each coupling step is followed by a
washing step.

N-terminal Acetylation: After the final amino acid is coupled and deprotected, the N-terminus
is acetylated using acetic anhydride.

Cleavage and Deprotection: The peptide is cleaved from the resin, and the side-chain
protecting groups are removed using a cleavage cocktail, typically containing trifluoroacetic
acid (TFA) and scavengers.

Purification and Characterization: The crude peptide is purified by reverse-phase high-
performance liquid chromatography (RP-HPLC). The final product is characterized by mass
spectrometry and analytical HPLC to confirm its identity and purity.

Mechanism of Action

Acetylarginyltryptophyl diphenylglycine exerts its anti-aging effects through a dual

mechanism: inhibition of elastase activity and stimulation of type | collagen synthesis.

Elastase Inhibition

Elastase is a protease that degrades elastin, a critical protein for skin elasticity. By inhibiting

elastase activity, Acetylarginyltryptophyl diphenylglycine helps to preserve the existing

elastin fibers in the skin, thus maintaining its firmness and preventing sagging.[1]
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Stimulation of Type | Collagen Synthesis

This tetrapeptide has been shown to stimulate the synthesis of type | collagen, the most
abundant collagen in the skin, which provides structural support.[1][3] The proposed signaling
pathway for this action is through the modulation of the Transforming Growth Factor-3 (TGF-3)
pathway. Signal peptides can activate intracellular signaling cascades, such as the TGF-3
pathway, which in turn promotes fibroblast proliferation and upregulates the genes responsible
for collagen synthesis.[7]

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://ci.guide/peptides/acetylarginyltryptophyl-diphenylglycine
https://pubs.rsc.org/en/content/articlelanding/2025/fo/d5fo01649e
https://pmc.ncbi.nlm.nih.gov/articles/PMC11762834/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

TGF-B Signaling Pathway for Collagen Synthesis
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Proposed TGF-f3 signaling pathway for collagen synthesis.

Experimental Data
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In Vitro Efficacy

Assay Result Reference

Elastase Inhibition Inhibits elastase activity [31[8]

) Stimulates the synthesis of
Collagen | Synthesis [3][8]
type | collagen

In Vivo Efficacy

A clinical study was conducted on mature women (average age 49) who applied a cream
containing 4% Acetylarginyltryptophyl diphenylglycine for 8 weeks. The results showed:

Parameter Improvement
Skin Elasticity 14%
Skin Tightness 15.6%

Experimental Protocols
Elastase Inhibition Assay

This protocol describes a general method for determining the elastase inhibitory activity of a
peptide using a chromogenic substrate.
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Protocol:

Elastase Inhibition Assay Workflow
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A typical workflow for an elastase inhibition assay.

Reagent Preparation: Prepare a buffer (e.g., Tris-HCI), a solution of human neutrophil
elastase, a solution of the chromogenic substrate (e.g., N-Succinyl-Ala-Ala-Ala-p-
nitroanilide), and solutions of Acetylarginyltryptophyl diphenylglycine at various

concentrations.
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e Assay Procedure: In a 96-well plate, add the buffer, the elastase solution, and the test
peptide solution. Incubate for a defined period (e.g., 15 minutes) at a controlled temperature
(e.g., 37°C).

« Initiate Reaction: Add the substrate solution to all wells to start the enzymatic reaction.

e Measurement: Measure the absorbance at a specific wavelength (e.g., 405 nm) at regular
intervals using a microplate reader.

o Data Analysis: Calculate the rate of reaction for each concentration of the test peptide. The
percentage of inhibition is determined relative to a control without the inhibitor. The IC50
value (the concentration of inhibitor that causes 50% inhibition) can be calculated from a
dose-response curve.

Collagen | Synthesis Assay in Human Dermal
Fibroblasts

This protocol outlines a general method to quantify the effect of a peptide on collagen |
synthesis in a cell culture model.

Protocol:
e Cell Culture: Culture normal human dermal fibroblasts (NHDFs) in a suitable growth medium.

o Treatment: Seed the fibroblasts in culture plates and, after they adhere, treat them with
various concentrations of Acetylarginyltryptophyl diphenylglycine for a specified period
(e.g., 48-72 hours). A positive control, such as TGF-31, and an untreated control should be
included.

» Quantification of Collagen I:

o ELISA: Collect the cell culture supernatant and quantify the amount of secreted pro-
collagen type | using a specific enzyme-linked immunosorbent assay (ELISA) kit.

o gRT-PCR: Extract total RNA from the cells, synthesize cDNA, and perform quantitative
real-time PCR (QRT-PCR) to measure the gene expression of COL1A1 (the gene
encoding collagen type I).
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» Data Analysis: Normalize the results to the total protein concentration or a housekeeping
gene. Compare the collagen synthesis in peptide-treated cells to the untreated control to
determine the percentage increase.

In Vivo Skin Elasticity and Firmness Measurement

Various non-invasive biophysical techniques can be used to measure changes in skin elasticity
and firmness.

Methods:

o Cutometry: A device that applies negative pressure to the skin and measures its ability to be
deformed and return to its original state. This provides parameters related to skin elasticity
and firmness.

 Indentation: An indenter with a known geometry is pressed into the skin with a defined force,
and the resulting deformation is measured to calculate the skin's mechanical properties.

» Torsion: A twisting force is applied to the skin surface, and the resistance to this torsion is
measured to assess skin firmness.

Conclusion

Acetylarginyltryptophyl diphenylglycine is a well-defined synthetic tetrapeptide with a dual
mechanism of action that targets key aspects of skin aging. By inhibiting elastase and
stimulating type | collagen synthesis, it offers a promising approach to improving skin firmness
and elasticity. The available in vivo data supports its efficacy in anti-aging cosmetic
formulations. Further research could focus on elucidating the finer details of its interaction with
the TGF-[3 signaling pathway and exploring its potential synergistic effects with other active
ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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